molecular formula C14H16O8P2 B5024045 [1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid) CAS No. 124551-18-4

[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)

Cat. No.: B5024045
CAS No.: 124551-18-4
M. Wt: 374.22 g/mol
InChI Key: VYOQEFLMJZOSNJ-UHFFFAOYSA-N
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Description

The compound “[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)” is a type of organophosphonic acid. Organophosphonic acids are organic compounds containing phosphonic acid functional groups. They are commonly used in various applications such as corrosion inhibitors, chelating agents, and pharmaceuticals .


Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods such as NMR, IR, and X-ray crystallography. Unfortunately, without specific data or studies on “[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)”, a detailed molecular structure analysis cannot be provided .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. These properties are typically determined experimentally. Without specific data or studies on “[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)”, a detailed analysis of its physical and chemical properties cannot be provided .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. For organophosphonic acids, their mechanisms of action can vary widely depending on their specific structure and the system they are interacting with .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Organophosphonic acids, in general, can be hazardous if ingested, inhaled, or come into contact with the skin. They can also be harmful to the environment .

Future Directions

The future directions for research on a compound like “[1,2-ethanediylbis(oxy-2,1-phenylene)]bis(phosphonic acid)” could include exploring its potential applications, studying its reactivity and interactions with other compounds, and investigating its physical and chemical properties .

Properties

IUPAC Name

[2-[2-(2-phosphonophenoxy)ethoxy]phenyl]phosphonic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16O8P2/c15-23(16,17)13-7-3-1-5-11(13)21-9-10-22-12-6-2-4-8-14(12)24(18,19)20/h1-8H,9-10H2,(H2,15,16,17)(H2,18,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VYOQEFLMJZOSNJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)OCCOC2=CC=CC=C2P(=O)(O)O)P(=O)(O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16O8P2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00382737
Record name STK373203
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00382737
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

374.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

124551-18-4
Record name STK373203
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00382737
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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